Cas no 475-81-0 (Glaucine)
Glaucine structure
Product Name:Glaucine
CAS No:475-81-0
MF:C21H25NO4
MW:355.4275
CID:329093
Update Time:2024-02-29
Glaucine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1,2,9,10-Tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline
- (s)-5,6,6a7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl-4h-dibenzo(de,g)quinol
- 1,2,9,10-tetramethoxy-6a-alpha-aporphin
- 1,2,9,10-tetramethoxy-6a-alpha-aporphine
- 4h-dibenzo(de,g)quinoline,5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl
- bromcholitin
- d-glaucine
- glauvent
- (+)-GLAUCINE
- (6aS)-1,2,9,10-tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline
- 4H-Dibenzo[de,g]quinoline,5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl-, (6aS)-
- BOLDINE DIMETHYLETHER
- Glaucine
- Dehydroglaucine
- [ "" ]
- O,O-Dimethylisoboldine
- S-(+)-Glaucine
- NSC 34396
-
- MDL： MFCD00075953
- Inchi： InChI=1S/C21H25NO4/c1-22-7-6-12-9-18(25-4)21(26-5)20-14-11-17(24-3)16(23-2)10-13(14)8-15(22)19(12)20/h9-11,15H,6-8H2,1-5H3/t15-/m0/s1
- InChI Key： RUZIUYOSRDWYQF-HNNXBMFYSA-N
- SMILES： CN1CCC2=C3[C@@H]1CC4=C(C=C(C(=C4)OC)OC)C3=C(C(=C2)OC)OC
Computed Properties
- Exact Mass: 355.17800
- Monoisotopic Mass: 355.178358
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.2
Experimental Properties
- Color/Form: Brown powder
- Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 246-247 ºC
- Boiling Point: 488.45°C (rough estimate)
- Flash Point: 140.2°C
- Refractive Index: 1.5614 (estimate)
- Solubility: Very slightly soluble (0.27 g/l) (25 º C),
- PSA: 40.16000
- LogP: 3.41100
- Specific Rotation: D20 +115° (c = 3 in alc)
Glaucine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Glaucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN90408-10mg |
Glaucine |
475-81-0 | >=98% | 10mg |
$138 | 2021-07-22 | |
| TRC | G406900-5mg |
d-Glaucine |
475-81-0 | 5mg |
$ 161.00 | 2023-09-07 | ||
| TRC | G406900-10mg |
d-Glaucine |
475-81-0 | 10mg |
$ 221.00 | 2023-09-07 | ||
| TRC | G406900-100mg |
d-Glaucine |
475-81-0 | 100mg |
$ 644.00 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-1 mg |
Glaucine |
475-81-0 | 99.42% | 1mg |
￥954.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-10 mg |
Glaucine |
475-81-0 | 99.42% | 10mg |
￥3117.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-25 mg |
Glaucine |
475-81-0 | 99.42% | 25mg |
￥5610.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-50 mg |
Glaucine |
475-81-0 | 99.42% | 50mg |
￥8415.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-100 mg |
Glaucine |
475-81-0 | 99.42% | 100MG |
￥12622.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-200 mg |
Glaucine |
475-81-0 | 99.42% | 200mg |
￥18933.00 | 2022-04-26 |
Glaucine Related Literature
-
1. Microbial transformations of glaucinePatrick J. Davis,Daniel Wiese,John P. Rosazza J. Chem. Soc. Perkin Trans. 1 1977 1
-
2. The biosynthesis of glaucine in Litsea glutinosaDewan S. Bhakuni,Sudha Jain J. Chem. Soc. Perkin Trans. 1 1988 1447
-
3. 1H and 13C NMR studies on the conformation of N-methyl diastereomers of (+)-glaucine hydrotrifluoroacetate, an aporphine alkaloid saltRobert Glaser,Michael A. Bernstein J. Chem. Soc. Perkin Trans. 2 1991 2047
-
Kenneth W. Bentley Nat. Prod. Rep. 2006 23 444
-
Cooper S. Jamieson,Joshua Misa,Yi Tang,John M. Billingsley Chem. Soc. Rev. 2021 50 6950
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